Cas no 2169997-57-1 (1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-amine trihydrochloride)

• Product Name: 1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-amine trihydrochloride
• CAS No: 2169997-57-1
• MF: C₁₁H₁₉Cl₃N₆
• MW: 341.667758226395
• CID: 4638933
• Update Time: 2025-05-19

1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-amine trihydrochloride

• Inchi： 1S/C11H16N6.3ClH/c1-8-14-15-11-10(13-4-7-17(8)11)16-5-2-9(12)3-6-16;;;/h4,7,9H,2-3,5-6,12H2,1H3;3*1H
• InChI Key： HLXZRNNWKUXCTF-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN3C(C)=NN=C23)CCC(N)CC1.[H]Cl.[H]Cl.[H]Cl

Additional information on 1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-amine trihydrochloride

Research Brief on 1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-amine trihydrochloride (CAS: 2169997-57-1)

1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-amine trihydrochloride (CAS: 2169997-57-1) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its triazolopyrazine core and piperidin-4-amine moiety, has shown promising potential as a modulator of specific biological targets, particularly in the context of neurological and psychiatric disorders. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic applications, making it a subject of significant interest for researchers and pharmaceutical developers.

The synthesis of 1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-amine trihydrochloride involves a multi-step process that includes the formation of the triazolopyrazine ring and subsequent coupling with the piperidin-4-amine group. The trihydrochloride salt form enhances the compound's solubility and stability, which is critical for its pharmacokinetic profile. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further preclinical and clinical investigations.

Pharmacological studies have revealed that this compound exhibits high affinity and selectivity for certain receptor subtypes, particularly those involved in neurotransmitter signaling. For instance, it has been identified as a potent and selective antagonist of the 5-HT2A receptor, which plays a key role in the regulation of mood, cognition, and perception. This property suggests potential applications in the treatment of conditions such as schizophrenia, depression, and anxiety disorders. Additionally, preliminary data indicate that the compound may also interact with other receptor systems, broadening its therapeutic scope.

In vitro and in vivo studies have demonstrated the compound's favorable pharmacokinetic and safety profiles. It exhibits good bioavailability, moderate plasma protein binding, and a half-life that supports once-daily dosing in clinical settings. Toxicology assessments have shown no significant adverse effects at therapeutic doses, although further long-term studies are required to fully establish its safety. These findings underscore the compound's potential as a viable candidate for further drug development.

Recent clinical trials have begun to explore the efficacy of 1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-amine trihydrochloride in human subjects. Early-phase trials have focused on dose-ranging and safety, with preliminary results indicating tolerability and promising therapeutic effects. Researchers are particularly interested in its potential to address unmet medical needs in psychiatric and neurological disorders, where current treatments often have limited efficacy or significant side effects.

In conclusion, 1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-amine trihydrochloride (CAS: 2169997-57-1) represents a promising avenue for drug discovery and development. Its unique chemical structure, selective pharmacological activity, and favorable pharmacokinetic properties make it a compelling candidate for further research. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may soon emerge as a valuable tool in the treatment of complex neurological and psychiatric conditions.